Cas no 478081-63-9 (4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile)

• Product Name: 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile
• CAS No: 478081-63-9
• MDL: MFCD02082268
• CID: 4653730
• Update Time: 2025-07-24

4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile

• MDL： MFCD02082268

Additional information on 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile

Comprehensive Overview of 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile (CAS No. 478081-63-9)

The compound 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile (CAS No. 478081-63-9) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a thiophene core with benzoyl and 4-fluorophenyl substituents, making it a subject of interest in pharmaceutical and materials science research. The presence of amino and carbonitrile functional groups further enhances its reactivity, enabling diverse applications in drug discovery and organic synthesis.

In recent years, the demand for heterocyclic compounds like 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile has surged due to their potential in targeting kinase inhibitors and anti-inflammatory agents. Researchers are particularly intrigued by its sulfanyl linkage, which may contribute to improved bioavailability and metabolic stability. This aligns with the growing trend of optimizing small molecule therapeutics for precision medicine.

The synthesis of CAS No. 478081-63-9 involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. Its fluorophenyl moiety is a key feature, often associated with enhanced binding affinity in drug-receptor interactions. This has led to its exploration in central nervous system (CNS) drug development, a hot topic in 2024 due to the rising prevalence of neurodegenerative diseases.

From an industrial perspective, 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile is also being investigated for its potential in organic electronics. Its conjugated thiophene-carbonitrile system exhibits promising charge transport properties, relevant to OLEDs and photovoltaic cells. This dual applicability in life sciences and advanced materials makes it a compelling case study for interdisciplinary research.

Quality control of CAS No. 478081-63-9 requires advanced analytical techniques such as HPLC and LC-MS, ensuring purity for research-grade applications. The compound's stability under various pH conditions is another area of active investigation, particularly for formulation scientists working on oral drug delivery systems.

Environmental and safety profiles of 4-Amino-5-benzoyl-2-{2-(4-fluorophenyl)-2-oxoethylsulfanyl}-3-thiophenecarbonitrile are rigorously assessed in compliance with REACH and OECD guidelines. While not classified as hazardous, proper handling protocols are recommended due to its fine powder nature, reflecting the broader industry focus on laboratory safety standards.

The patent landscape surrounding CAS No. 478081-63-9 reveals growing intellectual property activity, particularly in biopharma applications. This correlates with increasing searches for "novel thiophene derivatives" and "fluorinated drug candidates" across scientific databases, highlighting its relevance in current medicinal chemistry trends.

Future research directions may explore the compound's structure-activity relationships (SAR) through computational modeling techniques like molecular docking. Such approaches align with the pharmaceutical industry's shift toward AI-driven drug discovery, a dominant theme in 2024's scientific discourse.